Cas no 2227902-14-7 ((1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2227902-14-7
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 5943319
• PubChem ID: 96825132
• Update Time: 2025-05-23

(1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol
• EN300-1776161
• 2227902-14-7

• Inchi： 1S/C10H13NO5/c1-6(12)7-4-8(11(13)14)10(16-3)9(5-7)15-2/h4-6,12H,1-3H3/t6-/m1/s1
• InChI Key： AWFQTEINRGHVNH-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=C(C(=C(C=1)[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.5Ų

Additional information on (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227902-14-7)

(1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a nitrophenyl core and dimethoxy substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 2227902-14-7 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for asymmetric synthesis or drug development.

Recent trends in organic chemistry highlight the growing demand for enantiomerically pure compounds like (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol. Its chiral alcohol functionality is particularly relevant in the design of enzyme inhibitors and receptor modulators, addressing queries such as "how to synthesize chiral intermediates" or "applications of nitrophenyl derivatives in medicine." The compound's 3,4-dimethoxy-5-nitrophenyl moiety also aligns with searches for "electron-withdrawing group effects" and "aromatic ring modifications."

From a synthetic perspective, CAS No. 2227902-14-7 exemplifies the convergence of green chemistry principles and catalysis. Researchers frequently explore its preparation via asymmetric reduction of corresponding ketones, a topic trending in "sustainable chiral synthesis methods." The compound's nitro group further enables transformations like reductive amination, answering common search terms such as "nitro to amine conversion techniques."

Analytical characterization of (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol involves advanced techniques like HPLC chiral separation and NMR stereochemical analysis, addressing laboratory professionals' queries about "determining enantiomeric excess." Its stability under various pH conditions makes it a subject of interest in "excipient compatibility studies," particularly for those investigating "solid-state drug formulations."

In material science applications, the dimethoxy-nitrophenyl scaffold of this compound contributes to photo-responsive materials development, resonating with searches for "light-activated molecular switches." The electron-deficient aromatic system also attracts attention in "organic semiconductor research," where users often inquire about "charge-transfer complexes design."

Quality control protocols for CAS No. 2227902-14-7 emphasize spectroscopic purity verification and residual solvent analysis, topics frequently searched by quality assurance specialists. Regulatory compliance aspects address queries like "ICH guidelines for chiral impurities," while the compound's logP calculations provide data for "ADMET property prediction" discussions in medicinal chemistry forums.

The future research directions for (1R)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol may explore its biocatalytic production routes, aligning with the "white biotechnology" trend. Its potential as a pharmacophore building block continues to generate interest, particularly in "fragment-based drug discovery" circles where researchers seek "novel hydrogen bond acceptors."